Cas no 885525-05-3 (5-methoxy-1-(1-methylethyl)-1H-Indole)

• Product name: 5-methoxy-1-(1-methylethyl)-1H-Indole
• CAS No: 885525-05-3
• MF: C₁₂H₁₅NO
• MW: 189.2536
• CID: 1120466
• PubChem ID: 60134930

5-methoxy-1-(1-methylethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-(1-methylethyl)-1H-Indole
• 5-Methoxy-1-isopropyl-1H-indole
• SCHEMBL597518
• 885525-05-3
• 5-methoxy-1-(propan-2-yl)-1H-indole
• HS-7758

• Inchi： InChI=1S/C12H15NO/c1-9(2)13-7-6-10-8-11(14-3)4-5-12(10)13/h4-9H,1-3H3
• InChI Key： MNCDAITVFYBDGG-UHFFFAOYSA-N
• SMILES： CC(C)N1C=CC2=C1C=CC(=C2)OC

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 14.2Ų